N-[2-(diethylamino)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide

• Molecular Formula: C19H32N2O
• Molecular Weight: 304.5 g/mol
• IUPAC Name: N-[2-(diethylamino)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide
• InChI: InChI=1S/C19H32N2O/c1-6-21(7-2)13-12-20-19(22)16(5)18-10-8-17(9-11-18)14-15(3)4/h8-11,15-16H,6-7,12-14H2,1-5H3,(H,20,22)
• InChI Key: RTBVIZYDVQWAHS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C(C)C1=CC=C(C=C1)CC(C)C

Description

N-[2-(diethylamino)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide is an organic compound with a complex structure that includes both amide and amine functional groups. This compound is known for its diverse applications in various fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(diethylamino)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide typically involves the reaction of 2-(diethylamino)ethylamine with 2-[4-(2-methylpropyl)phenyl]propanoyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted at room temperature under an inert atmosphere to prevent any side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

N-[2-(diethylamino)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding oxides.

Reduction: The amide group can be reduced to form amines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amine group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like alkyl halides can be used under basic conditions.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted amides or amines.

Scientific Research Applications

N-[2-(diethylamino)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[2-(diethylamino)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

N,N-Diethyl-2-aminoethanol: Similar in structure but lacks the phenyl and propanamide groups.

N-(2-Diethylaminoethyl)-Oleamide: Contains an oleamide group instead of the propanamide group.

Uniqueness

N-[2-(diethylamino)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry.